Cas no 1261648-60-5 (3-Hydroxy-4-methylmandelic acid)
3-Hydroxy-4-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-4-methylmandelic acid
-
- Inchi: 1S/C9H10O4/c1-5-2-3-6(4-7(5)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)
- InChI Key: DPDPSNNSDWQZBG-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(C)=C(C=1)O
Computed Properties
- Exact Mass: 182.05790880 g/mol
- Monoisotopic Mass: 182.05790880 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 77.8
- Molecular Weight: 182.17
3-Hydroxy-4-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003308-250mg |
3-Hydroxy-4-methylmandelic acid |
1261648-60-5 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A014003308-500mg |
3-Hydroxy-4-methylmandelic acid |
1261648-60-5 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A014003308-1g |
3-Hydroxy-4-methylmandelic acid |
1261648-60-5 | 97% | 1g |
$1519.80 | 2023-09-03 | |
| Enamine | EN300-1847781-0.05g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 0.05g |
$647.0 | 2023-11-13 | |
| Enamine | EN300-1847781-0.1g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 0.1g |
$678.0 | 2023-11-13 | |
| Enamine | EN300-1847781-0.25g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 0.25g |
$708.0 | 2023-11-13 | |
| Enamine | EN300-1847781-0.5g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 0.5g |
$739.0 | 2023-11-13 | |
| Enamine | EN300-1847781-1g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 1g |
$770.0 | 2023-11-13 | |
| Enamine | EN300-1847781-2.5g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 2.5g |
$1509.0 | 2023-11-13 | |
| Enamine | EN300-1847781-5g |
2-hydroxy-2-(3-hydroxy-4-methylphenyl)acetic acid |
1261648-60-5 | 95% | 5g |
$2235.0 | 2023-11-13 |
3-Hydroxy-4-methylmandelic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3-Hydroxy-4-methylmandelic acid
Introduction to 3-Hydroxy-4-methylmandelic Acid (CAS No: 1261648-60-5)
3-Hydroxy-4-methylmandelic acid, with the chemical formula C9H10O4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This organic acid, identified by its CAS number 1261648-60-5, has garnered considerable attention due to its versatile applications and structural properties. The presence of both hydroxyl and methyl substituents on the benzene ring makes it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's unique structural features contribute to its reactivity and functionality, making it a promising candidate for further research and development. In recent years, advancements in synthetic methodologies have enabled more efficient production and purification of this compound, facilitating its incorporation into diverse chemical and pharmaceutical processes.
3-Hydroxy-4-methylmandelic acid has been extensively studied for its potential applications in drug discovery. Its role as a precursor in the synthesis of more complex molecules has been well-documented. For instance, it serves as a key intermediate in the production of certain antibiotics and anti-inflammatory agents. The compound's ability to undergo various chemical transformations, such as esterification and amidation, enhances its utility in medicinal chemistry.
Recent research has highlighted the importance of 3-hydroxy-4-methylmandelic acid in the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating enzymatic pathways associated with metabolic disorders. The hydroxyl group on the mandelic acid moiety allows for hydrogen bonding interactions, which are crucial for enzyme-substrate binding. This property has been exploited in the design of enzyme inhibitors targeting diseases such as diabetes and hyperlipidemia.
The pharmacological profile of 3-hydroxy-4-methylmandelic acid has also been explored in the context of anticancer therapy. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain cancer cell lines by interfering with critical signaling pathways. The methyl group at the 4-position enhances lipophilicity, allowing for better membrane permeability, which is essential for effective drug delivery.
In addition to its pharmaceutical applications, 3-hydroxy-4-methylmandelic acid finds utility in the cosmetic industry. Its antioxidant properties make it a valuable component in skincare formulations aimed at protecting against oxidative stress caused by environmental factors. The compound's ability to scavenge free radicals helps in maintaining skin health and preventing premature aging.
The synthesis of 3-hydroxy-4-methylmandelic acid can be achieved through multiple pathways, including fermentation-based methods and chemical synthesis. Fermentation using specific microbial strains has emerged as a sustainable approach, offering high yields and minimal environmental impact. Chemical synthesis routes involve multi-step reactions that require careful optimization to ensure high purity and yield.
The analytical characterization of 3-hydroxy-4-methylmandelic acid (CAS No: 1261648-60-5) is critical for quality control purposes. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. These analytical methods ensure that the compound meets stringent regulatory standards before being used in pharmaceutical or industrial applications.
The future prospects of 3-hydroxy-4-methylmandelic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems are expected to enhance the efficacy of drugs derived from this compound. Additionally, computational modeling and artificial intelligence are being leveraged to accelerate the discovery of new derivatives with improved pharmacological properties.
In conclusion, 3-hydroxy-4-methylmandelic acid is a multifaceted compound with significant potential in pharmaceuticals, cosmetics, and industrial applications. Its unique structural features and reactivity make it a valuable building block for synthesizing bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific and medical progress.
1261648-60-5 (3-Hydroxy-4-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)